Cas no 6330-68-3 (D-erythro-.α.-l-talo-octopyranose)

• Product Name: D-erythro-.α.-l-talo-octopyranose
• CAS No: 6330-68-3
• MF: C₈H₁₆O₈
• MW: 240.207843780518
• CID: 1655466
• PubChem ID: 219889
• Update Time: 2025-04-21

D-erythro-.α.-l-talo-octopyranose Chemical and Physical Properties

Names and Identifiers

• D-erythro-.α.-l-talo-octopyranose
• D-erythro-D-galacto-octose
• KST-1A2690
• CTK4D8690
• CHEBI:32541
• AC1L4WHB
• AR-1A6120
• AC1Q6QIL
• Forosamine
• 4-Dimethylamino-2,3,4,6-tetradeoxy-D-erythro-hexose
• D-erythro-4-Dimethylamino-2,3,4,6-tetradesoxy-hexose
• D-erythro-D-galacto-octose; KST-1A2690; CTK4D8690; CHEBI:32541; AC1L4WHB; AR-1A6120; AC1Q6QIL; Forosamine; 4-Dimethylamino-2,3,4,6-tetradeoxy-D-erythro-hexose; D-erythro-4-Dimethylamino-2,3,4,6-tetradesoxy-hexose;
• NSC1670
• SCHEMBL461031
• DTXSID50277326
• NSC-1670
• octopyranose
• NSC2560
• 5329-49-7
• 6330-68-3
• NSC-2560
• .ALPHA.-D-ERYTHRO-L-GALACTO-OCTOPYRANOSE, MONOHYDRATE
• D-ERYTHRO-.ALPHA.-L-TALO-OCTOPYRANOSE

• Inchi： 1S/C8H16O8/c9-1-2(10)3(11)7-5(13)4(12)6(14)8(15)16-7/h2-15H,1H2
• InChI Key： BIYJBQHXBNFTFX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C(C(CO)O)O)O)O)O)O

Computed Properties

• Exact Mass: 240.08448
• Monoisotopic Mass: 240.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.84
• LogP: -4.49960